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Compound of Interest

Compound Name: Ohchinin Acetate

Cat. No.: B1155075

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ohchinin acetate is a natural product found in Azadirachta indica and is classified as a
limonoid.[1] As a metabolite with potential biological activities, the preparation of accurate and
stable stock solutions is a critical first step for in vitro and in vivo studies. This document
provides a detailed protocol for the preparation of Ohchinin Acetate stock solutions, along with
handling and storage recommendations to ensure solution integrity and experimental
reproducibility.

Physicochemical Properties and Safety Data

A summary of the key physicochemical properties of Ohchinin Acetate is provided in the table
below. Researchers should familiarize themselves with the Safety Data Sheet (SDS) before
handling this compound.
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Property Value Source
Molecular Formula C38H4409 [1]
Molecular Weight 644.76 g/mol ChemFaces
Physical Appearance Solid Clinivex

) Store at 2-8°C, protected from o
Storage of Solid _ _ Clinivex
light and moisture.[2]

Safety Precautions:

e Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area,
preferably under a chemical fume hood.[3]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
safety glasses.[4]

» Incompatibilities: Avoid strong oxidizing agents, strong acids, and bases.[5]
o Disposal: Dispose of waste in accordance with local regulations.[6]

Solubility of Ohchinin Acetate

Based on available data, Ohchinin Acetate is soluble in a range of organic solvents. The
choice of solvent will depend on the specific experimental requirements, including the desired
stock concentration and compatibility with downstream applications.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble (e.g., 10 mM) ChemFaces
Chloroform Soluble ChemFaces
Dichloromethane Soluble ChemFaces
Ethyl Acetate Soluble ChemFaces
Acetone Soluble ChemFaces
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Note: For agueous-based assays, a concentrated stock solution in an organic solvent like
DMSO is typically prepared first and then diluted to the final working concentration in the
agueous buffer.

Experimental Protocol: Preparation of a 10 mM
Ohchinin Acetate Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Ohchinin Acetate in
DMSO.

Materials:

e Ohchinin Acetate (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

o Equilibration: Allow the vial of solid Ohchinin Acetate to equilibrate to room temperature for
at least one hour before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of Ohchinin Acetate using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.45
mg of Ohchinin Acetate (Molecular Weight = 644.76 g/mol ).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed Ohchinin Acetate.
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e Mixing: Vortex the solution until the Ohchinin Acetate is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution, but be cautious of

potential degradation with excessive heat.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed
microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles. Store the aliquots

at -20°C for up to two weeks.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Ohchinin Acetate stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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